![molecular formula C23H25N3 B3850224 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline](/img/structure/B3850224.png)
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline
Overview
Description
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline, also known as Prazosin, is a synthetic alpha-1 adrenergic receptor antagonist used as a medication to treat hypertension and post-traumatic stress disorder. Prazosin is a member of the quinazoline class of compounds and has a molecular formula of C19H21N5O4.
Mechanism of Action
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline works by blocking the alpha-1 adrenergic receptors, which are located in the smooth muscle cells of blood vessels. This results in vasodilation and a decrease in blood pressure. This compound also blocks the alpha-1 adrenergic receptors in the central nervous system, which can reduce the symptoms of post-traumatic stress disorder.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can reduce blood pressure, increase urine flow, and decrease the symptoms of post-traumatic stress disorder. This compound has also been shown to have anti-inflammatory effects and can reduce oxidative stress.
Advantages and Limitations for Lab Experiments
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline has several advantages for lab experiments. It is readily available and relatively inexpensive. This compound is also easy to administer and has a well-established mechanism of action. However, this compound has some limitations for lab experiments. It has a short half-life and can be rapidly metabolized in humans. This compound can also have off-target effects on other receptors, which can complicate data interpretation.
Future Directions
There are several future directions for research on 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline. One area of interest is the potential use of this compound in treating heart failure and other cardiovascular diseases. Another area of research is the use of this compound in combination with other medications for the treatment of post-traumatic stress disorder. Additionally, there is interest in developing new formulations of this compound with improved pharmacokinetic properties. Finally, there is a need for further research on the biochemical and physiological effects of this compound to better understand its mechanism of action.
Scientific Research Applications
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]methyl}quinoline has been extensively studied for its potential therapeutic effects in various medical conditions. Research has shown that this compound can be used to treat hypertension, post-traumatic stress disorder, and benign prostatic hyperplasia. This compound has also been studied for its potential use in treating heart failure, Raynaud's phenomenon, and urinary incontinence.
properties
IUPAC Name |
4-[[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]methyl]quinoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3/c1-2-7-20(8-3-1)9-6-14-25-15-17-26(18-16-25)19-21-12-13-24-23-11-5-4-10-22(21)23/h1-13H,14-19H2/b9-6+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYYVRZCFYBWXHH-RMKNXTFCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC=CC2=CC=CC=C2)CC3=CC=NC4=CC=CC=C34 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=CC=NC4=CC=CC=C34 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.